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Compound of Interest

Compound Name:
2-(2-Bromophenyl)-1-(4-

methoxyphenyl)ethanone

CAS No.: 655244-07-8

Cat. No.: B3277174

Get Quote

The molecular formula C15H13BrO2 represents a class of brominated ketone isomers,

compounds of significant interest in the fields of medicinal chemistry, drug development, and

synthetic organic chemistry. α-Bromo ketones, a prominent subclass of these isomers, are

versatile synthetic intermediates. Their utility stems from the presence of two reactive centers:

the electrophilic carbonyl carbon and the carbon atom bearing the bromine, which is

susceptible to nucleophilic substitution. This dual reactivity makes them powerful building

blocks for constructing complex molecular architectures, particularly in the synthesis of

heterocyclic compounds and as precursors for a wide array of pharmaceuticals. This guide

provides a comprehensive overview of the fundamental properties, synthesis, and

characterization of ketones with the formula C15H13BrO2, tailored for researchers and drug

development professionals.

Part 1: Physicochemical and Structural Properties
The foundational step in working with any chemical entity is a thorough understanding of its

basic physicochemical properties and the potential for structural diversity.
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Molecular Weight and Formula
The molecular formula C15H13BrO2 dictates a specific elemental composition. Due to the

presence of bromine, which has two abundant stable isotopes (⁷⁹Br and ⁸¹Br), the precise mass

is best represented by its monoisotopic and average molecular weights.

Property Value Description

Molecular Formula C15H13BrO2

Indicates 15 Carbon, 13

Hydrogen, 1 Bromine, and 2

Oxygen atoms.

Monoisotopic Mass 304.0099 Da[1][2]

The mass calculated using the

most abundant isotope of each

element (¹²C, ¹H, ⁷⁹Br, ¹⁶O).

This is the value observed in

high-resolution mass

spectrometry.

Average Molecular Weight 305.16 g/mol

The weighted average of the

masses of all naturally

occurring isotopes of each

element. Used for

stoichiometric calculations in

bulk material.

Structural Isomerism
The formula C15H13BrO2 does not describe a single molecule but rather a multitude of

structural isomers—compounds with the same formula but different atomic arrangements.[3][4]

This isomerism can arise from variations in the carbon skeleton, the position of the ketone and

bromine substituents, and the functional groups present.[3][5] Aldehydes and ketones with the

same molecular formula are considered functional group isomers.[6]

Below are representative examples of known ketone isomers of C15H13BrO2 identified in

chemical databases.
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Isomer Name IUPAC Name PubChem CID Structure

2-(2-bromo-4-

methylphenoxy)aceto

phenone[2]

2-(2-bromo-4-

methylphenoxy)-1-

phenylethanone

19860086

2-bromo-1-(4-

phenoxyphenyl)propa

n-1-one[1]

2-bromo-1-(4-

phenoxyphenyl)propa

n-1-one

87693963

Non-ketone Isomer

Example

Methyl 2-bromo-2,2-

diphenylacetate[7]

methyl 2-bromo-2,2-

diphenylacetate
5097300

Note: The table includes a non-ketone ester isomer to illustrate the concept of functional group

isomerism.

Part 2: Synthesis of α-Bromo Ketones
The α-bromination of a ketone is a cornerstone transformation in organic synthesis. A

particularly effective and environmentally conscious method involves the use of a hydrogen

peroxide-hydrobromic acid (H₂O₂–HBr) system, often performed in water.[8] This system

avoids the need for elemental bromine or other hazardous brominating agents.

Causality in Experimental Design
The choice of the H₂O₂–HBr system is deliberate. HBr serves as the bromine source, while

H₂O₂ acts as an in-situ oxidizing agent to generate the active brominating species (Br₂). This

method offers several advantages:

Safety: It avoids the handling and storage of highly corrosive and toxic liquid bromine.

Atom Economy: The reagents are used efficiently, minimizing waste.

"Green" Chemistry: Using water as a solvent, where possible, reduces reliance on volatile

organic compounds.[8]
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Control: The reaction can be modulated by adjusting the concentration and equivalents of

H₂O₂ and HBr to favor mono-bromination over di-bromination.[8]

General Workflow for α-Bromination
The diagram below outlines the typical workflow for synthesizing an α-bromo ketone from its

ketone precursor.

Caption: General workflow for the synthesis of α-bromo ketones.

Detailed Experimental Protocol: Synthesis via H₂O₂/HBr
This protocol is a generalized procedure adapted from established methods for the bromination

of ketones.[8][9]

Vessel Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the

precursor ketone (1.0 equivalent).

Solvent and Reagent Addition: Add the chosen solvent (e.g., water or acetonitrile/water

mixture) to dissolve or suspend the ketone. Add aqueous HBr (1.0-1.5 equivalents) to the

mixture.

Initiation of Reaction: Begin vigorous stirring. If necessary, heat the mixture to the target

temperature (e.g., 65-70 °C).[9]

Oxidant Addition: Slowly add aqueous H₂O₂ (2.0 equivalents) portionwise over 1-2 hours

using a dropping funnel. Rationale: Slow addition is crucial to control the exothermic reaction

and prevent the buildup of excess bromine, which can lead to side reactions and di-

bromination.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)

until the starting material is consumed (typically 2-8 hours).

Workup - Quenching: Cool the reaction mixture to room temperature and pour it into a

separatory funnel containing a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

Rationale: Sodium thiosulfate quenches any unreacted bromine, converting it to bromide

(Br⁻).
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Workup - Extraction: Extract the aqueous layer three times with an organic solvent (e.g.,

ethyl acetate or dichloromethane). Combine the organic layers.

Workup - Washing: Wash the combined organic layers with saturated sodium bicarbonate

solution (to neutralize any remaining acid) and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude oil or solid by flash column chromatography on silica

gel to yield the pure α-bromo ketone.

Part 3: Analytical Characterization
Unambiguous characterization is essential to confirm the identity and purity of the synthesized

C15H13BrO2 ketone. A combination of spectroscopic techniques is employed for this purpose.

Characterization Workflow

Spectroscopic Analysis

Data Interpretation

Purified Product
(from Synthesis)

Mass Spectrometry (MS) NMR Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy

Confirm Molecular Weight
& Isotopic Pattern

Elucidate Connectivity
& Chemical Environment

Identify Key
Functional Groups (C=O)

Structural Confirmation
of C15H13BrO2 Ketone
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Click to download full resolution via product page

Caption: Workflow for the analytical characterization of a C15H13BrO2 ketone.

Mass Spectrometry (MS)
Mass spectrometry is the definitive technique for confirming the molecular weight. For a

C15H13BrO2 species, the mass spectrum will exhibit a characteristic pattern due to the nearly

1:1 natural abundance of the ⁷⁹Br and ⁸¹Br isotopes. The molecular ion peak ([M]⁺) will appear

as a doublet of two peaks of almost equal intensity, separated by 2 Da.

Ion m/z (Monoisotopic)
Isotope
Composition

Relative
Abundance

[M]⁺ 304.01 C₁₅H₁₃⁷⁹BrO₂ ~100%

[M+2]⁺ 306.01 C₁₅H₁₃⁸¹BrO₂ ~98%

Rationale: This isotopic signature is a powerful diagnostic tool, providing unequivocal evidence

for the presence of a single bromine atom in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR: Protons on the carbon adjacent to the carbonyl group (α-protons) are deshielded

and typically appear in the range of 2.0-2.3 δ.[10] The proton on the carbon bearing the

bromine atom (the α-bromo proton) will be further deshielded, often appearing as a multiplet

in the 4.0-5.0 δ range, depending on its coupling partners.

¹³C NMR: The carbonyl carbon of a ketone produces a characteristic signal in the downfield

region of the spectrum, typically between 190-215 δ.[10] The carbon atom bonded to the

bromine will be shifted to a range of approximately 30-50 δ.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.
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C=O Stretch: Ketones exhibit a strong, sharp absorption band corresponding to the carbonyl

(C=O) stretch. For saturated aliphatic ketones, this band appears near 1715 cm⁻¹.[10] If the

ketone is conjugated with an aromatic ring or a double bond, this absorption shifts to a lower

frequency, typically around 1685-1690 cm⁻¹.[10]

C-Br Stretch: The carbon-bromine bond stretch appears in the fingerprint region of the

spectrum, typically between 600-500 cm⁻¹, but is often less diagnostic than the carbonyl

stretch.

Part 4: Safety, Handling, and Storage
Authoritative Grounding: α-Bromo ketones are potent lachrymators and are toxic. All handling

must be performed with appropriate engineering controls and personal protective equipment.

Handling: All manipulations should be conducted inside a certified chemical fume hood to

prevent inhalation of vapors.

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, splash

goggles, and nitrile gloves. For handling larger quantities, consider double-gloving and using

a face shield.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

incompatible materials such as strong bases and oxidizing agents.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Brominated organic waste should be collected in a dedicated, properly labeled hazardous

waste container.

Conclusion
Ketones with the molecular formula C15H13BrO2 represent a valuable class of molecules with

significant potential as intermediates in pharmaceutical and materials science research. A

thorough understanding of their isomeric diversity, coupled with robust and validated protocols

for their synthesis and characterization, is paramount for their effective utilization. By employing

modern synthetic methods like the H₂O₂/HBr system and a multi-technique analytical approach

(MS, NMR, IR), researchers can confidently prepare and verify these important chemical

building blocks, paving the way for new discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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